Cas no 2679940-55-5 (rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo4.2.0octane-7-carboxylate)

• Product Name: rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo4.2.0octane-7-carboxylate
• CAS No: 2679940-55-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5644308
• PubChem ID: 165909304
• Update Time: 2025-10-29

rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo4.2.0octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679940-55-5
• EN300-28272264
• rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate
• rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo4.2.0octane-7-carboxylate

• Inchi： 1S/C10H17NO3/c1-2-13-9(12)10(11)6-8-7(10)4-3-5-14-8/h7-8H,2-6,11H2,1H3/t7-,8-,10+/m0/s1
• InChI Key： SNJWMZIMHZYPTP-OYNCUSHFSA-N
• SMILES： O1CCC[C@H]2[C@@H]1C[C@@]2(C(=O)OCC)N

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo4.2.0octane-7-carboxylate

Comprehensive Overview of rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate (CAS No. 2679940-55-5)

The compound rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate (CAS No. 2679940-55-5) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its intricate bicyclo[4.2.0]octane framework, combined with functional groups like amino and carboxylate, makes it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications in chiral synthesis and medicinal chemistry, as its stereochemistry (1R,6S,7S) offers opportunities for enantioselective transformations.

In recent years, the demand for highly functionalized bicyclic compounds like rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate has surged due to their role in developing targeted therapeutics. For instance, its 2-oxabicyclo scaffold is analogous to motifs found in bioactive natural products, making it a candidate for antibiotic and anti-inflammatory drug development. This aligns with current trends in precision medicine, where researchers seek structurally diverse building blocks to optimize drug efficacy and reduce side effects.

The synthesis of rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate often involves stereocontrolled cyclization techniques, a topic frequently searched in organic chemistry forums and academic databases. Its ethyl ester group enhances solubility, a critical factor for drug formulation, while the amino moiety allows for further derivatization via amide coupling or reductive amination. These features address common queries about improving compound bioavailability and structural diversification in drug design.

From an industrial perspective, CAS No. 2679940-55-5 is often discussed in the context of green chemistry and sustainable synthesis. Modern workflows emphasize catalytic asymmetric methods to access such chiral building blocks efficiently, reducing waste and energy consumption. This resonates with the growing focus on environmentally friendly chemical processes, a hot topic in both academia and patent literature.

Analytical characterization of rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate typically employs NMR spectroscopy, HPLC, and mass spectrometry, techniques widely searched by quality control specialists. The compound’s stability under various pH conditions and thermal profiles is also a subject of interest, particularly for formulation scientists optimizing drug delivery systems.

In summary, rac-ethyl (1R,6S,7S)-7-amino-2-oxabicyclo[4.2.0]octane-7-carboxylate represents a compelling case study in modern synthetic chemistry. Its structural complexity, functional adaptability, and relevance to drug discovery trends underscore its value across multiple disciplines. As the pharmaceutical industry continues to prioritize chiral intermediates and scaffold diversity, this compound is poised to remain a focal point in research and development.